Cas no 138647-80-0 (Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5,6-diethyl-)

Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5,6-diethyl- structure
138647-80-0 structure
Product Name:Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5,6-diethyl-
CAS No:138647-80-0
MF:C26H26N2O2S
MW:430.561845302582
CID:1264046
Update Time:2024-08-04

Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5,6-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5,6-diethyl- (9CI)
    • Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5,6-diethyl-
    • Inchi: 1S/C26H26N2O2S/c1-5-15-11-19-21(13-17(15)7-3)29-25(27-19)23-9-10-24(31-23)26-28-20-12-16(6-2)18(8-4)14-22(20)30-26/h9-14H,5-8H2,1-4H3
    • InChI Key: BLBBALKPMBRURZ-UHFFFAOYSA-N
    • SMILES: C(C1=C(C=C2OC(C3=CC=C(C4OC5=CC(=C(C=C5N=4)CC)CC)S3)=NC2=C1)CC)C

Computed Properties

  • Exact Mass: 430.17168

Experimental Properties

  • Density: 1.192±0.06 g/cm3(Predicted)
  • Boiling Point: 543.9±50.0 °C(Predicted)
  • PSA: 52.06
  • pka: 2.89±0.30(Predicted)
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